Cas no 1138036-67-5 (Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate is a pyrazole-based organic compound with a carboxylate ester functional group. Its structure features a 2-methylphenyl substituent at the 1-position and an amino group at the 5-position, contributing to its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is valued for its versatility in heterocyclic chemistry, particularly in constructing fused ring systems or serving as a precursor for biologically active molecules. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise molecular modifications.

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate structure

1138036-67-5 structure

Product Name:Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate

CAS No:1138036-67-5

MF:C₁₃H₁₅N₃O₂

MW:245.277102708817

MDL:MFCD07388407

CID:2116296

Update Time:2025-10-30

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-amino-1-o-tolyl-1H-pyrazole-3-carboxylate
- Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate
- XZQSJSBKIIJHMV-UHFFFAOYSA-N
- MDL： MFCD07388407
- Inchi： 1S/C13H15N3O2/c1-3-18-13(17)10-8-12(14)16(15-10)11-7-5-4-6-9(11)2/h4-8H,3,14H2,1-2H3
- InChI Key： XZQSJSBKIIJHMV-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(N)N(C2C=CC=CC=2C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Topological Polar Surface Area: 70.1

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 431.3±30.0 °C at 760 mmHg
Flash Point: 214.6±24.6 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB422950-1 g	Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5		1g	€467.00	2022-03-02
Chemenu	CM331530-1g	Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95%+	1g	$1438	2023-02-03
Chemenu	CM331530-10g	Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95%+	10g	$5178	2023-02-03
abcr	AB422950-1g	Ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate; .	1138036-67-5		1g	€694.20	2025-04-22
A2B Chem LLC	AJ26612-1g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	1g	$1190.00	2024-04-20
A2B Chem LLC	AJ26612-2g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	2g	$1618.00	2024-04-20
A2B Chem LLC	AJ26612-5g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	5g	$2293.00	2024-04-20
A2B Chem LLC	AJ26612-10g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	10g	$2878.00	2024-04-20
A2B Chem LLC	AJ26612-25g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	25g	$4250.00	2024-04-20
A2B Chem LLC	AJ26612-50g	ethyl 5-amino-1-(2-methylphenyl)-1H-pyrazole-3-carboxylate	1138036-67-5	95+%	50g	$6028.00	2024-04-20